Tert-butyl 4-cyclopropylnaphthalen-1-ylcarbamate

• IUPAC Name: tert-butyl N-(4-cyclopropylnaphthalen-1-yl)carbamate
• InChI: InChI=1S/C18H21NO2/c1-18(2,3)21-17(20)19-16-11-10-13(12-8-9-12)14-6-4-5-7-15(14)16/h4-7,10-12H,8-9H2,1-3H3,(H,19,20)
• InChI Key: XSCPEXQCTQRTPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C2=CC=CC=C21)C3CC3
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• CAS No.: 1533519-91-3

Description

Tert-butyl 4-cyclopropylnaphthalen-1-ylcarbamate is a chemical compound with the CAS Number: 1533519-91-3. It has a molecular weight of 283.37 and its IUPAC name is tert-butyl (4-cyclopropylnaphthalen-1-yl)carbamate. It is a yellow to brown solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H21NO2/c1-18(2,3)21-17(20)19-16-11-10-13(12-8-9-12)14-6-4-5-7-15(14)16/h4-7,10-12H,8-9H2,1-3H3,(H,19,20). This code provides a specific description of the molecule’s structure, including the number and arrangement of its atoms.

Physical and Chemical Properties Analysis

This compound is a yellow to brown solid at room temperature. It has a molecular weight of 283.37.

Scientific Research Applications

Synthesis and Process Development

One study describes the scalable synthesis of a related compound, highlighting an efficient one-pot, two-step telescoped sequence starting from readily available materials. This process involves a modified Kulinkovich–Szymoniak cyclopropanation followed by in situ amide formation, producing the target product with high purity and yield (Li et al., 2012). Another research focuses on the practical synthesis of trans-tert-butyl-2-aminocyclopentylcarbamate, highlighting its utility as a chiral ligand scaffold and for peptide nucleic acids (PNAs), offering a short and practical synthesis route (Xu & Appella, 2006).

Characterization Techniques

Research on the characterization of tert-butyl[1-hydroxy-2-methyl-3-(1H-1,2,4-triazol-1-yl)]propan-2-ylcarbamate using 2D heteronuclear NMR experiments provides insights into the detailed structure of such compounds, demonstrating the importance of advanced spectroscopic techniques in understanding molecular structures (Aouine et al., 2016).

Safety and Hazards

The safety information available indicates that Tert-butyl 4-cyclopropylnaphthalen-1-ylcarbamate may be harmful if swallowed (Hazard Statement: H302). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P264), not eating, drinking or smoking when using this product (P270), and if swallowed, calling a poison center or doctor if you feel unwell (P301+P312). It is recommended to rinse mouth (P330).

Mechanism of Action

Target of Action

Carbamates, including “Tert-butyl 4-cyclopropylnaphthalen-1-ylcarbamate”, are a class of compounds that are often used in medicinal chemistry and have a wide range of biological targets depending on their structure .

Biochemical Pathways

Carbamates can be involved in a variety of biochemical pathways, again depending on their specific structure and target. They can affect enzyme activity, receptor signaling, and other cellular processes .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of carbamates can vary widely. Factors such as the compound’s size, polarity, and stability can influence its bioavailability .

Result of Action

The molecular and cellular effects of a carbamate like “this compound” would depend on its specific target and mode of action. This could range from inhibition of enzyme activity to modulation of receptor signaling .

Action Environment

The action, efficacy, and stability of carbamates can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules .